N-(2-methoxybenzyl)-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide

• IUPAC Name: 2-[2-[(2-methoxyphenyl)carbamoylamino]-1,3-thiazol-4-yl]-N-[(2-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C21H22N4O4S/c1-28-17-9-5-3-7-14(17)12-22-19(26)11-15-13-30-21(23-15)25-20(27)24-16-8-4-6-10-18(16)29-2/h3-10,13H,11-12H2,1-2H3,(H,22,26)(H2,23,24,25,27)
• InChI Key: ZDVMNCRTUFXKDP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC(=O)CC2=CSC(=N2)NC(=O)NC3=CC=CC=C3OC
• Molecular Formula: C21H22N4O4S
• Molecular Weight: 426.5 g/mol

Description

N-(2-methoxybenzyl)-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide, also known as MBTU, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MBTU is a thiazole-based compound that has been synthesized using various methods, and its mechanism of action has been studied extensively.

Scientific Research Applications

Synthesis and Biological Activities

• A study by Gull et al. (2016) discusses the synthesis of N-(6-arylbenzo[d]thiazol-2-yl)acetamides, including derivatives similar to the specified compound. These compounds were evaluated for antioxidant, haemolytic, antibacterial, and urease inhibition activities. Notably, they showed significant activity in urease inhibition, which is a critical function in various biological processes (Gull et al., 2016).

Antimicrobial Activity

• Krátký et al. (2017) synthesized rhodanine-3-acetic acid-based derivatives that demonstrated potential as antimicrobial agents against a range of bacteria, mycobacteria, and fungi. This indicates the potential of thiazole-containing compounds, like the one , in antimicrobial applications (Krátký et al., 2017).

Anticancer Effects

• Research by Xie et al. (2015) focused on synthesizing derivatives for anticancer applications. The study specifically mentions the synthesis of 1-alkyl-3-(6-(2-methoxy-3-sulfonylaminopyridin-5-yl)benzo[d]thiazol-2-yl)urea derivatives, demonstrating the relevance of thiazole and urea-based compounds in anticancer research (Xie et al., 2015).

Synthesis and Antimicrobial Activity of Cephalosporins

• A study by Maier et al. (1986) on the synthesis of 7 alpha-methoxy-7-[(R)-2-[3-[5-pyrimidinyl]ureido]-2-(4-hydroxyphenyl) acetamido]-3-cephem-4-carboxylates indicates the potential of thiazole and ureido-based compounds in creating effective antibiotics (Maier et al., 1986).

Cytotoxic Activity Against Cancer Cells

• Ding et al. (2012) discuss the synthesis and evaluation of novel compounds bearing imidazo[2,1-b]thiazole scaffolds for cytotoxicity against human cancer cell lines. This highlights the importance of thiazole scaffolds in cancer research (Ding et al., 2012).